Cas no 51140-43-3 (2-Propenoic acid,2-methyl-, isododecyl ester (9CI))

• Product Name: 2-Propenoic acid,2-methyl-, isododecyl ester (9CI)
• CAS No: 51140-43-3
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 370414
• PubChem ID: 6452349
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, isododecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, isododecyl ester (9CI)
• 10-methylundecyl 2-methylprop-2-enoate
• isododecyl methacrylate
• EINECS 257-008-4
• 51140-43-3
• DTXSID60199166
• NS00032219
• 2-Propenoic acid, 2-methyl-, isododecyl ester
• SCHEMBL1553127
• D8H6MX5L9Q

• Inchi： 1S/C16H30O2/c1-14(2)12-10-8-6-5-7-9-11-13-18-16(17)15(3)4/h14H,3,5-13H2,1-2,4H3
• InChI Key： TUHHNZDBGKJLMZ-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3